Cas no 881913-23-1 (3-(isoquinolin-1-yl)phenylboronic acid)

3-(isoquinolin-1-yl)phenylboronic acid structure
881913-23-1 structure
Product Name:3-(isoquinolin-1-yl)phenylboronic acid
CAS No:881913-23-1
MF:C15H12BNO2
MW:249.072283744812
CID:2122709
PubChem ID:59512831
Update Time:2025-04-21

3-(isoquinolin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(isoquinolin-1-yl)phenylboronic acid
    • SCHEMBL13103913
    • 881913-23-1
    • DA-01669
    • (3-(Isoquinolin-1-yl)phenyl)boronic acid
    • Inchi: 1S/C15H12BNO2/c18-16(19)13-6-3-5-12(10-13)15-14-7-2-1-4-11(14)8-9-17-15/h1-10,18-19H
    • InChI Key: SDOQOIIRTBPTCG-UHFFFAOYSA-N
    • SMILES: OB(C1=CC=CC(=C1)C1C2C=CC=CC=2C=CN=1)O

Computed Properties

  • Exact Mass: 249.0961088Da
  • Monoisotopic Mass: 249.0961088Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų
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